Cas no 151253-51-9 ((3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol)
151253-51-9 structure
Product Name:(3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol
CAS No:151253-51-9
MF:C6H12FNO2
MW:149.163385391235
CID:99619
PubChem ID:15344198
Update Time:2024-02-29
(3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2S-(2a,4a,5b)]- (9CI)
- 2-Piperidinemethanol,4-fluoro-5-hydroxy-,[2S-(2alpha,4alpha,5beta)]-(9CI)
- (3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol
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- Inchi: 1S/C6H12FNO2/c7-5-1-4(3-9)8-2-6(5)10/h4-6,8-10H,1-3H2/t4-,5-,6-/m0/s1
- InChI Key: SPSOUXLLOJBBTK-ZLUOBGJFSA-N
- SMILES: F[C@@H]1[C@H](CN[C@H](CO)C1)O
Computed Properties
- Exact Mass: 149.08520679g/mol
- Monoisotopic Mass: 149.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 52.5
(3S,4S,6S)-4-fluoro-6-(hydroxymethyl)piperidin-3-ol Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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